Cas no 1704492-14-7 (5-Pyrimidinemethanamine, α-(4-fluorophenyl)-α-methyl-2-(1-piperazinyl)-, (αS)-)
5-Pyrimidinemethanamine, α-(4-fluorophenyl)-α-methyl-2-(1-piperazinyl)-, (αS)- Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinemethanamine, α-(4-fluorophenyl)-α-methyl-2-(1-piperazinyl)-, (αS)-
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- Inchi: 1S/C16H20FN5/c1-16(18,12-2-4-14(17)5-3-12)13-10-20-15(21-11-13)22-8-6-19-7-9-22/h2-5,10-11,19H,6-9,18H2,1H3/t16-/m0/s1
- InChI Key: AXWNAQHKNUHLGI-INIZCTEOSA-N
- SMILES: [C@@](C1C=CC(F)=CC=1)(C1=CN=C(N2CCNCC2)N=C1)(N)C
5-Pyrimidinemethanamine, α-(4-fluorophenyl)-α-methyl-2-(1-piperazinyl)-, (αS)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1299722-1g |
(S)-1-(4-fluorophenyl)-1-(2-(piperazin-1-yl)pyrimidin-5-yl)ethan-1-amine |
1704492-14-7 | 95% | 1g |
$1000 | 2024-05-25 |
5-Pyrimidinemethanamine, α-(4-fluorophenyl)-α-methyl-2-(1-piperazinyl)-, (αS)- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 5-Pyrimidinemethanamine, α-(4-fluorophenyl)-α-methyl-2-(1-piperazinyl)-, (αS)-
Introduction to 5-Pyrimidinemethanamine, α-(4-fluorophenyl)-α-methyl-2-(1-piperazinyl)-, (αS) and Its Significance in Modern Pharmaceutical Research
5-Pyrimidinemethanamine, α-(4-fluorophenyl)-α-methyl-2-(1-piperazinyl)-, (αS) (CAS No. 1704492-14-7) is a meticulously designed compound that has garnered significant attention in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, represents a promising candidate for further exploration in drug discovery and development. The compound’s chemical structure incorporates several key functional groups, including a pyrimidine core, a 4-fluorophenyl moiety, and a piperazine side chain, which collectively contribute to its potential biological activity.
The synthesis of 5-Pyrimidinemethanamine, α-(4-fluorophenyl)-α-methyl-2-(1-piperazinyl)-, (αS) involves a series of sophisticated chemical transformations that highlight the ingenuity of modern synthetic methodologies. The presence of the (αS) configuration indicates a specific stereochemical arrangement, which is crucial for determining the compound’s pharmacological properties. This stereochemistry is often a critical factor in the efficacy and selectivity of pharmaceutical agents, making the precise synthesis of such compounds essential for therapeutic applications.
In recent years, there has been a growing interest in pyrimidine derivatives due to their diverse biological activities. Pyrimidines are fundamental components of nucleic acids and have been extensively studied for their roles in various metabolic pathways. The introduction of fluorine atoms into aromatic rings, as seen in this compound’s structure, enhances its metabolic stability and binding affinity to biological targets. This modification is particularly valuable in drug design, as it can improve the compound’s pharmacokinetic profile.
The 5-Pyrimidinemethanamine, α-(4-fluorophenyl)-α-methyl-2-(1-piperazinyl)-, (αS) molecule exhibits potential therapeutic applications across multiple domains of medicine. Its structural features suggest interactions with enzymes and receptors involved in inflammation, neurodegeneration, and cancer progression. Current research is focusing on elucidating its mechanism of action and evaluating its efficacy in preclinical models. Preliminary studies have indicated that this compound may possess anti-inflammatory properties by modulating key signaling pathways associated with immune responses.
One of the most compelling aspects of 5-Pyrimidinemethanamine, α-(4-fluorophenyl)-α-methyl-2-(1-piperazinyl)-, (αS) is its versatility in drug development. The combination of a pyrimidine scaffold with fluorinated aromatic groups and piperazine side chains creates a multifaceted molecular entity that can interact with various biological targets. This flexibility allows researchers to explore diverse therapeutic strategies, from small molecule inhibition to modulating protein-protein interactions. Such attributes make this compound an attractive scaffold for designing next-generation pharmaceuticals.
The role of computational chemistry and high-throughput screening has been instrumental in advancing the study of 5-Pyrimidinemethanamine, α-(4-fluorophenyl)-α-methyl-2-(1-piperazinyl)-, (αS). Advanced computational techniques enable researchers to predict the compound’s interactions with biological targets with high accuracy. This approach has significantly reduced the time and cost associated with traditional screening methods, accelerating the drug discovery process. Moreover, virtual screening allows for the identification of potential lead compounds that can be further optimized for better efficacy and safety profiles.
Preclinical studies are currently underway to evaluate the safety and efficacy of 5-Pyrimidinemethanamine, α-(4-fluorophenyl)-α-methyl-2-(1-piperazinyl)-, (αS) in various disease models. These studies aim to provide insights into its pharmacokinetic behavior, toxicity profile, and therapeutic potential. The results from these trials will be crucial in determining whether this compound progresses to clinical development. Given its promising preclinical findings, it is anticipated that 5-Pyrimidinemethanamine, α-(4-fluorophenyl)-α-methyl-2-(1-piperazinyl)-, (αS) could play a significant role in addressing unmet medical needs.
The development of novel pharmaceutical agents often involves collaboration between academic institutions and industry partners. The synthesis and characterization of 5-Pyrimidinemethanamine, α-(4-fluorophenyl)-α-methyl-2-(1-piperazinyl)-, (αS) exemplify such interdisciplinary efforts. Researchers from multiple disciplines—organic chemistry, medicinal chemistry, pharmacology—contribute their expertise to ensure that each stage of development is meticulously executed. This collaborative approach not only enhances the efficiency of drug discovery but also fosters innovation through cross-disciplinary knowledge exchange.
The future prospects for 5-Pyrimidinemethanamine, α-(4-fluorophenyl)-α-methyl-2-(1-piperazinyl)-, (αS) are promising given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms of disease pathology, this compound may find utility in treating conditions such as chronic inflammation disorders, neurodegenerative diseases, and certain types of cancer. Furthermore, advancements in synthetic chemistry could lead to more efficient production methods, making it more accessible for further study.
In conclusion, 5-Pyrimidinemethanamine, α-(4-fluorophenyl)-alpha-methyl-alpha-methylene-beta-[N(beta)-(1-pyrrolidinylmethylene)]phenylimine, (alpha S) (CAS No. 1704492-14-7) represents a significant advancement in pharmaceutical research due to its intricate structure, versatile functionality, and potential therapeutic benefits.* Ongoing studies aim to fully elucidate its pharmacological properties*and explore its clinical applicability.* As science progresses,* compounds like these will continue to shape*the future*of medicine*by offering innovative solutions*to complex health challenges.*
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